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Compound of Interest

Compound Name: PF-06478939

Cat. No.: B12380867 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
PF-06478939 is a potent synthetic peptide that acts as an agonist for both the oxytocin

receptor (OTR) and the vasopressin receptors (V1a, V1b, and V2). As a non-brain-penetrant

molecule, it is a valuable tool for investigating the peripheral effects mediated by these G-

protein coupled receptors (GPCRs). High-throughput screening (HTS) assays are essential for

identifying and characterizing novel ligands for these receptors. These application notes

provide detailed protocols for utilizing PF-06478939 as a reference compound in HTS

campaigns to discover new agonists or antagonists for the oxytocin and vasopressin systems.

Quantitative Data Summary
PF-06478939 exhibits high potency at the human oxytocin and vasopressin receptors. The

following table summarizes its in vitro activity and provides typical performance metrics for the

HTS assays described in this document.
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Compound/
Assay

Target
Receptor

Parameter Value Assay Type
Typical Z'-
Factor

PF-06478939
Oxytocin

(OT)
EC50 0.01 nM[1][2] Calcium Flux > 0.6

PF-06478939
Vasopressin

(V1a)
EC50

0.078 nM[1]

[2]
Calcium Flux > 0.6

PF-06478939
Vasopressin

(V2)
EC50 Not Reported

cAMP

Accumulation
> 0.7

Reference

Agonist

Oxytocin

(OT)
EC50 ~1 nM

Luciferase

Reporter
> 0.8

Reference

Agonist

Vasopressin

(V1a)
EC50 ~2.1 nM[3] Calcium Flux > 0.7

Reference

Agonist

Vasopressin

(V2)
EC50

~0.0116

nM[4]

cAMP

Accumulation
> 0.8

Note: EC50 values for reference agonists and Z'-factors are representative and may vary

depending on the specific cell line, assay conditions, and instrumentation.

Signaling Pathways
Activation of the oxytocin and vasopressin receptors by an agonist like PF-06478939 initiates

distinct intracellular signaling cascades. Understanding these pathways is crucial for designing

and interpreting HTS assays.
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Caption: Gq-coupled signaling pathway for OTR and V1 receptors.
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Caption: Gs-coupled signaling pathway for the V2 receptor.

Experimental Workflow for High-Throughput
Screening
The following diagram illustrates a typical workflow for an HTS campaign to identify novel

agonists for the oxytocin or vasopressin receptors, using PF-06478939 as a reference

compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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